Cas no 61123-02-2 (Acetic acid, (3-butyl-4-phenyl-2(3H)-thiazolylidene)-, ethyl ester)

Acetic acid, (3-butyl-4-phenyl-2(3H)-thiazolylidene)-, ethyl ester structure
61123-02-2 structure
Product name:Acetic acid, (3-butyl-4-phenyl-2(3H)-thiazolylidene)-, ethyl ester
CAS No:61123-02-2
MF:C17H21NO2S
MW:303.419143438339
CID:491413
PubChem ID:71399221

Acetic acid, (3-butyl-4-phenyl-2(3H)-thiazolylidene)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, (3-butyl-4-phenyl-2(3H)-thiazolylidene)-, ethyl ester
    • ethyl 2-(3-butyl-4-phenyl-1,3-thiazol-2-ylidene)acetate
    • 61123-02-2
    • Ethyl (3-butyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)acetate
    • DTXSID60820600
    • Inchi: InChI=1S/C17H21NO2S/c1-3-5-11-18-15(14-9-7-6-8-10-14)13-21-16(18)12-17(19)20-4-2/h6-10,12-13H,3-5,11H2,1-2H3
    • InChI Key: IDAHIIWMRKDHCE-UHFFFAOYSA-N
    • SMILES: CCCCN1C(=CSC1=CC(=O)OCC)C2=CC=CC=C2

Computed Properties

  • Exact Mass: 303.12943
  • Monoisotopic Mass: 303.12930009g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 411
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 54.8Ų
  • XLogP3: 4.2

Experimental Properties

  • PSA: 29.54

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